2-(3-methylbutoxy)pyridine-3-carboxylic acid
Overview
Description
“2-(3-methylbutoxy)pyridine-3-carboxylic acid” is a chemical compound with the molecular formula C11H15NO3 . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .
Molecular Structure Analysis
The molecular structure of “2-(3-methylbutoxy)pyridine-3-carboxylic acid” consists of a pyridine ring with a carboxylic acid group at the 3-position and a 3-methylbutoxy group at the 2-position . The InChI code for this compound is 1S/C11H15NO3/c1-8(2)5-7-15-10-9(11(13)14)4-3-6-12-10/h3-4,6,8H,5,7H2,1-2H3,(H,13,14) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylbutoxy)pyridine-3-carboxylic acid involves the reaction of 3-cyanopyridine with 3-methylbutanol in the presence of a base to form the corresponding ester. The ester is then hydrolyzed to yield the carboxylic acid.", "Starting Materials": [ "3-cyanopyridine", "3-methylbutanol", "Base (e.g. sodium hydroxide)", "Water", "Acid (e.g. hydrochloric acid)" ], "Reaction": [ "Step 1: Add 3-cyanopyridine and 3-methylbutanol to a reaction flask.", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction flask and stir the mixture at room temperature for several hours.", "Step 3: Add water to the reaction mixture and extract the product with an organic solvent (e.g. diethyl ether).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the ester product.", "Step 5: Hydrolyze the ester product with an acid (e.g. hydrochloric acid) to yield the carboxylic acid product.", "Step 6: Purify the carboxylic acid product by recrystallization or chromatography." ] } | |
CAS RN |
1016678-87-7 |
Product Name |
2-(3-methylbutoxy)pyridine-3-carboxylic acid |
Molecular Formula |
C11H15NO3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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